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Compound of Interest

Compound Name: FR 167653 free base

Cat. No.: B1192867

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical guidance for the proper disposal of FR
167653 free base, also known as 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) free
base. Adherence to these procedures is critical for ensuring personnel safety and
environmental protection.

FR 167653 free base is a widely used carbodiimide crosslinker in biochemical research. Due
to its reactivity and hazardous properties, including toxicity upon contact and severe aquatic
toxicity, it necessitates careful handling and a dedicated disposal protocol.[1][2] This guide
outlines the necessary steps for the safe deactivation and disposal of this compound.

Key Safety and Handling Precautions

» Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-
resistant gloves (e.g., nitrile), safety goggles, and a lab coat, when handling FR 167653 free
base.[3]

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any potential vapors.[3]

e Avoid Contact: Prevent contact with skin, eyes, and clothing.[3] In case of contact,
immediately flush the affected area with copious amounts of water and seek medical
attention.[1]
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» Moisture Sensitivity: FR 167653 free base is sensitive to moisture and air.[3] Store in a
tightly sealed container in a cool, dry place.

Quantitative Data Presentation

The following table summarizes key quantitative data for FR 167653 (EDC) free base.

Property Value

Chemical Formula CsH17Ns

Molecular Weight 155.24 g/mol

Appearance Clear, colorless to light-yellow liquid
CAS Number 1892-57-5

Density 0.877 g/mL at 20 °C

Very toxic to aquatic life with long-lasting

Aquatic Toxicity frects[1]
effects

Experimental Protocol for the Disposal of FR 167653
Free Base

This protocol details the step-by-step procedure for the deactivation (quenching) of small
qguantities of FR 167653 free base in a laboratory setting prior to collection by a certified waste
disposal service. The primary method of deactivation is through controlled hydrolysis, which is
accelerated under acidic conditions.

Materials:
 FR 167653 free base waste (neat or in a non-reactive organic solvent)
e 1% Acetic acid solution in water

e pH indicator strips or a calibrated pH meter
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e Appropriate waste container, clearly labeled "Hazardous Waste: Deactivated FR 167653
(EDC)"

 Stir plate and stir bar
e Chemical fume hood
Procedure:

o Preparation: Perform all subsequent steps within a certified chemical fume hood. Ensure all
necessary PPE is worn.

 Dilution (if necessary): If disposing of a concentrated or neat solution of FR 167653 free
base, it is advisable to first dilute it with a water-miscible organic solvent (e.g., isopropanol,
acetone) to better control the quenching reaction.

e Quenching via Hydrolysis:

o Place the container with the FR 167653 free base waste on a stir plate and begin gentle

stirring.

o Slowly add the 1% acetic acid solution to the waste. A general rule is to add at least a 10-
fold molar excess of water (from the aqueous acetic acid solution) relative to the amount
of EDC. The decomposition of EDC is rapid at acidic pH.[4]

o Monitor the pH of the solution. The hydrolysis of EDC is significantly faster at a pH of 4-5.
[5] Adjust with additional 1% acetic acid if necessary to maintain an acidic pH.

o Reaction Time: Allow the mixture to stir for a minimum of one hour at room temperature to
ensure complete hydrolysis and deactivation of the carbodiimide.

o Neutralization (Optional but Recommended): After the one-hour quenching period, you may
choose to neutralize the solution by adding a weak base (e.g., sodium bicarbonate solution)
until the pH is near neutral (pH 6-8). This is a good practice before transferring to the final
waste container.

o Waste Collection:
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o Transfer the deactivated solution to a clearly labeled hazardous waste container.

o The label should include the chemical name ("Deactivated 1-ethyl-3-(3-
dimethylaminopropyl)carbodiimide”), the date of deactivation, and the primary hazards
(e.g., "Aquatic Toxin").

o Final Disposal: The container with the deactivated FR 167653 free base should be disposed
of through your institution's official hazardous waste management program.[3] Do not pour
down the drain.[3]

Mandatory Visualizations

Disposal Workflow for FR 167653 Free Base
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Start: Identify FR 167653
(EDC) Free Base Waste

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

Work in a Chemical Fume Hood

l

Quench Waste with
1% Acetic Acid Solution
(Ensure pH 4-5)

'

Stir for 1 Hour
to Ensure Complete Hydrolysis

'

Optional: Neutralize
with Weak Base to pH ~7

'

Transfer to Labeled
Hazardous Waste Container

Dispose via Institutional
Hazardous Waste Program
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Deactivation by Hydrolysis

FR 167653 (EDC) Water (H20)
(Active Carbodiimide) (from acidic solution)

Hydrolysis i
7

yd

N-ethyl-N'-(3-dimethylaminopropyl)urea
(Inactive Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1192867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

